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Compound of Interest

Compound Name: Arg1-IN-1

Cat. No.: B12429456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory potency of Arg1-IN-1 against

human arginase-1, benchmarked against other known inhibitors. All quantitative data is

supported by detailed experimental protocols for independent verification.

Performance Comparison of Arginase-1 Inhibitors
The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The

table below summarizes the IC50 values for Arg1-IN-1 and a selection of other arginase-1

inhibitors, providing a clear comparison of their efficacy.
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Inhibitor Target IC50 Value Cell-Based IC50

Arg1-IN-1 Human Arginase-1 29 nM[1] Not Reported

Arginase inhibitor 1 Human Arginase-1 223 nM[2] 8 µM (in CHO cells)[2]

Arginase inhibitor 1 Human Arginase-2 509 nM[2] Not Reported

NED-3238 Arginase-1 1.3 nM[1] Not Reported

NED-3238 Arginase-2 8.1 nM[1] Not Reported

OATD-02 Arginase-1 17 nM[3]
1.1 µM (in M2

macrophages)[3]

OATD-02 Arginase-2 34 nM[3] Not Reported

Numidargistat (CB-

1158)
Human Arginase-1 86 nM[1]

32 µM - 210 µM (cell

lines)[4]

Numidargistat (CB-

1158)
Human Arginase-2 296 nM[1] Not Reported

2-Amino-6-

boronohexanoic acid

(ABH)

Arginase-1 ~1 µM[3] Not Reported

Arginase-1 Signaling Pathway
Arginase-1 is a key enzyme in the urea cycle, catalyzing the hydrolysis of L-arginine to L-

ornithine and urea[5][6][7]. This activity is crucial for nitrogen metabolism and also regulates the

bioavailability of L-arginine, a substrate for nitric oxide synthase (NOS). By competing with

NOS for L-arginine, arginase-1 can modulate the production of nitric oxide, a critical signaling

molecule involved in various physiological processes including vasodilation and immune

responses[5][7]. The product of the arginase reaction, L-ornithine, is a precursor for the

synthesis of polyamines and proline, which are essential for cell proliferation and collagen

production[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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